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Compound of Interest

Compound Name: ONO-RS-082

Cat. No.: B1663043

FOR IMMEDIATE USE BY RESEARCH PROFESSIONALS

This document provides essential safety, operational, and disposal protocols for ONO-RS-082,
a potent inhibitor of phospholipase A2 (PLA2). Adherence to these guidelines is critical for
ensuring laboratory safety and proper environmental stewardship.

Chemical and Physical Properties

A summary of the key chemical and physical properties of ONO-RS-082 is presented below for
easy reference.
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Property

Value

Chemical Name

2-(p-Amylcinnamoyl)amino-4-chlorobenzoic acid

CAS Number 99754-06-0
Molecular Formula C21H22CINOs
Molecular Weight 371.86 g/mol
Appearance Solid
Purity >98%
N Soluble in DMSO to 50 mM (with warming) and
Solubility ] )
ethanol to 25 mM (with warming)
Store at -20°C. It is reported to be light
Storage sensitive, so store in the dark under desiccating

conditions.

Safety Information

ONO-RS-082 is not classified as a hazardous substance or mixture. However, standard

laboratory safety precautions should always be observed.

Hazard

Precaution

Eye Contact

May cause eye irritation.

Skin Contact

May cause skin irritation.

Inhalation

May be harmful if inhaled.

Ingestion

May be harmful if swallowed.

Emergency First Aid Procedures:

 In case of inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

 In case of skin contact: Wash off with soap and plenty of water.

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://www.benchchem.com/product/b1663043?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

 In case of eye contact: Flush eyes with water as a precaution.

 In case of ingestion: Never give anything by mouth to an unconscious person. Rinse mouth
with water.

Proper Disposal Procedures

ONO-RS-082 is a halogenated organic compound. Disposal must be conducted in accordance
with all applicable federal, state, and local environmental regulations. The following is a general
step-by-step guide for proper disposal:

Segregation: Do not mix ONO-RS-082 waste with non-halogenated organic solvents. Keep it
in a designated and properly labeled waste container for halogenated organic compounds.

o Container: Use a dedicated, leak-proof, and clearly labeled waste container. The label should
include the words "Hazardous Waste," the chemical name "ONO-RS-082," and any other
components mixed with it.

o Storage of Waste: Store the waste container in a cool, dry, and well-ventilated area, away
from incompatible materials. Keep the container tightly closed when not in use.

o Waste Pickup: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety (EHS) office or a licensed chemical waste disposal
contractor. Do not dispose of ONO-RS-082 down the drain.
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ONO-RS-082 Disposal Workflow
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PLA2 Signaling Pathway and ONO-RS-082 Inhibition
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PLAZ2 Inhibition Assay Workflow
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(Buffer, Substrate, ONO-RS-082 dilutions)
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Monitor Reaction with Microplate Reader

:

Calculate Reaction Rates and % Inhibition
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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